1-benzyl-2-((4-(pyridin-3-ylmethyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole dioxalate

• IUPAC Name: 1-benzyl-2-[[4-(pyridin-3-ylmethyl)piperazin-1-yl]methyl]benzimidazole;oxalic acid
• InChI: InChI=1S/C25H27N5.2C2H2O4/c1-2-7-21(8-3-1)19-30-24-11-5-4-10-23(24)27-25(30)20-29-15-13-28(14-16-29)18-22-9-6-12-26-17-22;2*3-1(4)2(5)6/h1-12,17H,13-16,18-20H2;2*(H,3,4)(H,5,6)
• InChI Key: JOZFIQDBJGBCNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN=CC=C2)CC3=NC4=CC=CC=C4N3CC5=CC=CC=C5.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Molecular Formula: C29H31N5O8
• Molecular Weight: 577.6 g/mol

Description

1-benzyl-2-((4-(pyridin-3-ylmethyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole dioxalate is a useful research compound. Its molecular formula is C29H31N5O8 and its molecular weight is 577.594. The purity is usually 95%.
BenchChem offers high-quality 1-benzyl-2-((4-(pyridin-3-ylmethyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole dioxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-benzyl-2-((4-(pyridin-3-ylmethyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole dioxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. This suggests that the compound could potentially be used in the treatment of inflammatory diseases.

Anticancer Activity

. This suggests that the compound could potentially be used in cancer treatment.

Anti-HIV Activity

. This suggests that the compound could potentially be used in the treatment of HIV.

Antioxidant Activity

. This suggests that the compound could potentially be used as an antioxidant.

Antimicrobial Activity

. This suggests that the compound could potentially be used in the treatment of microbial infections.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds with a piperazine moiety are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . These drugs target a variety of receptors and enzymes, indicating the potential for diverse targets for the compound .

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies on this compound. Compounds with similar structures have been shown to interact with their targets in various ways, such as binding to receptors or inhibiting enzymes .

Biochemical Pathways

Similar compounds have been shown to affect various biochemical pathways, depending on their specific targets .

Result of Action

Similar compounds have been shown to induce various cellular responses, such as apoptosis .